molecular formula C12H15N3O B11813382 (S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine

(S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine

Cat. No.: B11813382
M. Wt: 217.27 g/mol
InChI Key: VMDZFDPTQJFXRZ-JTQLQIEISA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine is a chiral amine derivative containing a 1,3,4-oxadiazole core substituted with an ethyl group at position 5 and a phenylethanamine moiety. The 1,3,4-oxadiazole ring is a heterocyclic scaffold known for its metabolic stability and diverse pharmacological applications, including antimicrobial, antitumor, and central nervous system (CNS) activities . The (S)-enantiomer’s stereochemistry is critical for its biological interactions, as chirality often dictates binding affinity and selectivity toward receptors or enzymes .

Properties

Molecular Formula

C12H15N3O

Molecular Weight

217.27 g/mol

IUPAC Name

(1S)-1-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine

InChI

InChI=1S/C12H15N3O/c1-2-11-14-15-12(16-11)10(13)8-9-6-4-3-5-7-9/h3-7,10H,2,8,13H2,1H3/t10-/m0/s1

InChI Key

VMDZFDPTQJFXRZ-JTQLQIEISA-N

Isomeric SMILES

CCC1=NN=C(O1)[C@H](CC2=CC=CC=C2)N

Canonical SMILES

CCC1=NN=C(O1)C(CC2=CC=CC=C2)N

Origin of Product

United States

Biological Activity

(S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine is a compound of interest due to its potential biological activities. This article explores its biological activity, including its mechanisms of action, structure-activity relationships (SAR), and relevant case studies. The findings are based on diverse sources to provide a comprehensive overview.

Chemical Structure and Properties

The molecular formula of (S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine is C15H18N4OC_{15}H_{18}N_{4}O. The compound features an oxadiazole ring, which is known for its diverse biological activities. The structural characteristics that contribute to its activity include:

  • Oxadiazole ring : This five-membered heterocyclic structure enhances the compound's interaction with biological targets.
  • Phenylethanamine moiety : Known for its role in neurotransmitter systems, this part of the molecule may influence neuroactivity.

Table 1: Key Structural Features

FeatureDescription
Molecular FormulaC15H18N4OC_{15}H_{18}N_{4}O
Functional GroupsOxadiazole, Amine
Ring StructureFive-membered heterocycle

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of compounds containing oxadiazole moieties. For instance, derivatives of oxadiazoles have shown significant antibacterial and antifungal activities against various strains. The specific activities of (S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine have not been exhaustively documented in literature; however, related compounds exhibit minimum inhibitory concentrations (MIC) ranging from 0.0039 to 0.025 mg/mL against Gram-positive and Gram-negative bacteria .

Enzyme Inhibition

The compound's ability to inhibit enzymes is another area of interest. For example, studies on similar oxadiazole derivatives have demonstrated their potential as inhibitors of monoamine oxidase (MAO), an enzyme involved in neurotransmitter metabolism. The inhibition of MAO can lead to increased levels of neurotransmitters such as serotonin and dopamine, which may be beneficial in treating depression and other mood disorders .

Neuroactivity

Given the phenylethanamine component, there is potential for neuroactive properties. Compounds with similar structures have been studied for their effects on the central nervous system (CNS), particularly in modulating neurotransmitter levels. This suggests that (S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine could exhibit psychoactive effects or be used in neuropharmacology.

Case Studies

  • Antimicrobial Efficacy : A study evaluated various oxadiazole derivatives for antimicrobial activity and found that certain substitutions significantly enhanced their effectiveness against bacterial strains such as Staphylococcus aureus and Escherichia coli. The results indicated that the presence of electron-withdrawing groups on the oxadiazole ring improved antibacterial potency .
  • Neuropharmacological Effects : Research has shown that compounds with phenylethylamine structures can influence serotonin receptor activity. In vitro studies demonstrated that these compounds could modulate serotonin levels, suggesting a pathway for potential antidepressant effects .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of (S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine. Research indicates that modifications to the oxadiazole ring and variations in the phenylethanamine side can significantly alter biological efficacy. For instance:

  • Substitution Patterns : Introducing different functional groups on the oxadiazole ring can enhance antimicrobial activity.
  • Chain Length Variations : Modifying the ethyl group length may influence enzyme inhibition capabilities.

Table 2: Summary of Biological Activities

Activity TypeObserved EffectsReference
AntimicrobialMIC values between 0.0039 - 0.025 mg/mL
Enzyme InhibitionPotential MAO inhibition
NeuroactivityModulation of serotonin levels

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural analogs of (S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine, focusing on substituents, synthesis, and physicochemical properties.

Compound Name Substituents on Oxadiazole (Position 5) Amine Substituent Molecular Formula Molecular Weight (g/mol) Key Features
(S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine Ethyl Phenylethanamine (chiral S-configuration) C₁₂H₁₅N₃O (estimated) ~233.27 Chiral center, aromatic and aliphatic balance for receptor binding
2-[5-(3,5-Dimethylphenyl)-1,3,4-oxadiazol-2-yl]ethanamine 3,5-Dimethylphenyl Ethanamine C₁₀H₁₃N₃O 191.23 Increased lipophilicity due to aromatic dimethyl groups
(S)-1-(5-Methylsulfanyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine Methylsulfanyl Phenylethanamine (chiral S-configuration) C₁₁H₁₃N₃OS 235.31 Sulfur atom enhances electronic effects; classified as irritant
1-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine 4-Methylphenyl Methanamine C₁₀H₁₁N₃O 189.21 Simplified amine group; synthesized via polyphosphoric acid condensation
N-[(5-Ethyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine Ethyl Ethylamine C₆H₁₁N₃O 155.20 Lower molecular weight; lacks aromaticity

Structural and Functional Differences

  • Substituent Effects: The ethyl group in the target compound provides moderate lipophilicity compared to bulkier groups like 3,5-dimethylphenyl () or methylsulfanyl (). This balance may optimize membrane permeability and metabolic stability . Chirality: Both the target compound and (S)-1-(5-Methylsulfanyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine () feature an (S)-configured phenylethanamine group, which is crucial for enantioselective interactions in biological systems .

Pharmacological and Toxicological Insights

  • The ethyl group may reduce steric hindrance compared to bulkier substituents like methylsulfanyl (), enhancing receptor compatibility .
  • Toxicity : classifies the methylsulfanyl analog as an irritant, indicating that substituent choice impacts safety profiles. Ethyl or methylphenyl groups () may offer safer alternatives .

Key Research Findings

Chirality Matters : The (S)-configuration in the target compound and its methylsulfanyl analog () underscores the importance of stereochemistry in optimizing biological activity and reducing off-target effects .

Synthesis Scalability : Polyphosphoric acid condensation () and DMF/H₂SO₄-mediated reactions () are high-yielding, scalable methods for oxadiazole derivatives, applicable to the target compound’s production .

Structure-Activity Relationships (SAR) :

  • Aromatic substituents (e.g., 4-methylphenyl in ) enhance π-π stacking interactions but may reduce solubility.
  • Aliphatic groups (e.g., ethyl in the target compound) balance lipophilicity and solubility for CNS-targeted drugs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.